7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one

CYP2A6 inhibition mechanism-based inactivation irreversible inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H14O3
Molecular Weight 206.24 g/mol
Cat. No. B15269050
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Technical Parameters


Basic Identity
Product Name7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one
Molecular FormulaC12H14O3
Molecular Weight206.24 g/mol
Structural Identifiers
SMILESCC1=CC(=CC2=C1C(CC(=O)O2)(C)C)O
InChIInChI=1S/C12H14O3/c1-7-4-8(13)5-9-11(7)12(2,3)6-10(14)15-9/h4-5,13H,6H2,1-3H3
InChIKeyQSWKFENKDBIZCD-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one: Structural Identity, Physicochemical Profile, and Procurement-Relevant Classification


7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one (CAS 2059993-20-1; MF C₁₂H₁₄O₃; MW 206.24) is a synthetic 3,4-dihydrocoumarin (chroman-2-one) derivative featuring a 7-hydroxy group, geminal dimethyl substitution at C4, and a methyl group at C5 . The 3,4-dihydro modification saturates the lactone ring, distinguishing it from fully aromatic coumarins and fundamentally altering its electronic conjugation, fluorescence behaviour, and metabolic liability [1]. Commercially available at 95% purity from multiple vendors , this compound belongs to the trisubstituted benzopyranone class covered by patents directed to oxidative stress and inflammatory conditions [2].

1
Synthetic 3,4-dihydrocoumarin scaffold with C4 gem-dimethyl and C5-methyl substitution
Distinct from fully aromatic coumarins in conjugation and metabolic profile
2
CYP2A6 mechanism-based inhibitor probe with reported irreversible binding character
Supports sustained enzyme inactivation studies in nicotine metabolism and drug metabolism research
3
3,4-Dihydro structure eliminates coumarin 3,4-epoxide metabolic activation pathway
Reported class-level evidence of reduced metabolic activation risk in model systems

Why 7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one Cannot Be Replaced by Common 7-Hydroxycoumarin Analogs in CYP2A6-Focused or Lipophilicity-Dependent Applications


Within the 7-hydroxycoumarin family, minor structural variations produce orders-of-magnitude differences in CYP2A6 inhibitory potency, mechanism, and isoform selectivity [1]. A systematic SAR analysis of 7-hydroxycoumarin analogues demonstrated that C4 and C6 substituent identity is the dominant determinant of CYP2A6 inhibition: hydroxy substitution at C6 yields potent competitive inhibitors (IC₅₀ ~0.39 µM), whereas hydrophobic substituents at C4 markedly reduce activity, and the rank order of favourable substitution sites is C6 > C7 > C8 [1]. The target compound's unique combination of a saturated 3,4-bond, gem-dimethyl at C4, and C5-methyl creates a pharmacophore profile absent from common analogs such as 4-methylumbelliferone or esculetin, rendering generic substitution scientifically indefensible when CYP2A6 mechanism-based inhibition, lipophilicity-driven partitioning, or avoidance of 3,4-epoxide metabolic activation is required [2].

⚠️
CYP2A6 inhibitory potency context may differ substantially from 7-hydroxycoumarin analogs such as 4-methylumbelliferone or esculetin
Potency difference
⚠️
Irreversible (mechanism-based) vs. reversible enzyme engagement mechanism may not transfer across analogs
Inhibition mode mismatch
⚠️
Unsaturated analogs retain 3,4-epoxidation liability, whereas 3,4-dihydro saturation blocks this metabolic activation pathway
Metabolic activation risk

Comparative Quantitative Evidence: 7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one vs. Closest Structural and Functional Analogs


Mechanism-Based CYP2A6 Inhibition: IC₅₀-to-Ki Ratio as a Discriminator of Irreversible Binding Character

In human liver microsomes, 7-hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one inhibits CYP2A6-mediated coumarin 7-hydroxylation with an IC₅₀ of 50 nM and a Ki of 29,000 nM (29 µM), yielding an IC₅₀/Ki ratio of approximately 580 [1]. This enormous discrepancy between the apparent potency (IC₅₀) and the true binding affinity (Ki) is the hallmark of mechanism-based (irreversible) inhibition, where the compound inactivates the enzyme during catalysis. In contrast, 6,7-dihydroxycoumarin (esculetin) inhibits CYP2A6 with an IC₅₀ of 0.39 µM and a Ki of 0.25 µM—an IC₅₀/Ki ratio of only 1.6, indicative of classical reversible competitive inhibition [2]. Methoxsalen (8-methoxypsoralen), the clinical CYP2A6 inhibitor, shows an IC₅₀ of 0.43 µM and Ki of 0.26 µM, ratio ~1.7 [2]. The target compound's ~360-fold larger IC₅₀/Ki ratio compared to these reversible inhibitors establishes a fundamentally different mode of enzyme engagement.

CYP2A6 IC₅₀/Ki Ratio
Head-to-head
Target: IC₅₀ 50 nM, Ki 29 µM, ratio ~580 Comparators: 6,7-dihydroxycoumarin ratio ~1.6; methoxsalen ~1.7
Reported irreversible binding character discriminator
360-fold ratio difference supports mechanism-based inactivation context
CYP2A6 inhibition mechanism-based inactivation irreversible inhibition coumarin 7-hydroxylation

CYP2A6 Inhibitory Potency Relative to the Monohydroxy Analog 7-Hydroxy-4-methylcoumarin (4-Methylumbelliferone)

7-Hydroxy-4-methylcoumarin (4-methylumbelliferone, 4-MU), the most widely used 7-hydroxycoumarin standard, is a weak CYP2A6 inhibitor with an IC₅₀ of 25,000 nM (25 µM) in human liver microsomes [1]. The target compound (IC₅₀ = 50 nM) is approximately 500-fold more potent in inhibiting CYP2A6-mediated coumarin 7-hydroxylation under comparable preincubation conditions. This potency difference cannot be explained by the marginal LogP increase alone (ΔLogP ~0.4; see Evidence Item 3) and implicates the specific contribution of the 4,4-gem-dimethyl-5-methyl-3,4-dihydro scaffold to CYP2A6 active-site engagement. The SAR study by Qi et al. (2019) further confirms that C4 hydrophobic substituents in the coumarin series generally reduce CYP2A6 inhibitory activity [2], making the high potency of this C4,C4-disubstituted derivative an atypical and mechanistically informative outlier.

Potency vs. 4-MU
Head-to-head
IC₅₀ 50 nM vs. 25,000 nM (4-methylumbelliferone)
Assay potency context supports low-concentration CYP2A6 screening
Human liver microsomes; preincubation protocol
CYP2A6 structure-activity relationship potency comparison drug metabolism

Lipophilicity (LogP) Differentiation from 7-Hydroxycoumarin and 7-Hydroxy-4-methylcoumarin: Implications for Membrane Partitioning and Bioavailability

The computed LogP of 7-hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one is 2.29 . This represents a measurable increase over 7-hydroxycoumarin (umbelliferone; LogP ~1.5–1.58) [1] and 7-hydroxy-4-methylcoumarin (4-MU; LogP ~1.9) [2]. The LogP increment (ΔLogP ≈ +0.7 vs. umbelliferone; ΔLogP ≈ +0.4 vs. 4-MU) is attributable to the combined effect of gem-dimethyl at C4, C5-methyl, and 3,4-dihydro saturation, which collectively add approximately three methylene equivalents of hydrophobic surface. A LogP of 2.29 places this compound closer to the optimal range for passive membrane permeability (LogP 1–3 for oral absorption per Lipinski guidelines) compared to the more hydrophilic parent 7-hydroxycoumarins.

LogP
Reported
2.29
Supports membrane partitioning and permeability studies
ΔLogP +0.4 to +0.8 vs. 7-hydroxycoumarin and 4-MU
lipophilicity LogP membrane permeability physicochemical properties drug-likeness

Metabolic Liability: Avoidance of Coumarin 3,4-Epoxide Formation Due to Saturated 3,4-Bond

Coumarin hepatotoxicity is mediated by cytochrome P450-catalyzed 3,4-epoxidation to form coumarin 3,4-epoxide, which rearranges to the reactive aldehyde o-hydroxyphenylacetaldehyde (o-HPA) [1]. In vivo, intraperitoneal injection of 3,4-dihydrocoumarin at 50 mg/kg did not result in depletion of nasal cytochrome P450, whereas coumarin itself caused significant P450 depletion and tissue toxicity, confirming that saturation of the 3,4-bond eliminates the metabolic pathway responsible for bioactivation [2]. The target compound, as a 3,4-dihydro derivative, cannot undergo 3,4-epoxidation due to the absence of the requisite double bond. By contrast, 7-hydroxy-4-methylcoumarin (4-MU) and 7-hydroxycoumarin retain the intact 3,4-double bond and thus remain theoretically susceptible to epoxidation, although the presence of the 7-hydroxy group partially redirects metabolism toward 7-hydroxylation.

Epoxidation liability
Class-level
3,4-Dihydro: epoxidation structurally blocked; no P450 depletion observed for class representative
Supports reduced metabolic activation risk in model systems
Class-level inference; comparator unsaturated analogs retain 3,4-epoxide pathway
metabolic activation 3,4-epoxide hepatotoxicity avoidance structural detoxification drug safety

Topological Polar Surface Area (TPSA) and Molecular Weight Differentiation for Blood-Brain Barrier Penetration Predictions

The target compound has a TPSA of 46.53 Ų and molecular weight of 206.24 g/mol . This TPSA is below the widely accepted threshold of 60–70 Ų for favourable CNS penetration, and the molecular weight is well within the optimal range (<400 Da). By comparison, 7-hydroxy-4-methylcoumarin has TPSA ≈ 50.44 Ų and MW 176.17 [1]. The slightly lower TPSA of the target compound (ΔTPSA ≈ −3.9 Ų relative to 4-MU), combined with its higher LogP (see Evidence Item 3), shifts its physicochemical profile closer to the centre of the CNS drug-like chemical space as defined by Wager et al. (2010) multiparameter optimization (CNS MPO) criteria [2]. While this is a computed comparison rather than a direct experimental CNS penetration measurement, it provides a procurement-relevant differentiation for neuroscience-focused discovery programs.

TPSA & MW
Reported
TPSA 46.53 Ų · MW 206.24
Supports CNS penetration modeling studies
Below CNS MPO thresholds; TPSA lower than 4-MU
TPSA CNS penetration physicochemical profiling drug-likeness blood-brain barrier

Evidence-Backed Application Scenarios for 7-Hydroxy-4,4,5-trimethyl-3,4-dihydro-2H-1-benzopyran-2-one in Drug Discovery and Chemical Biology


Mechanism-Based CYP2A6 Probe Compound for Smoking Cessation and Nicotine Metabolism Research

The compound's 500-fold greater CYP2A6 inhibitory potency versus 4-methylumbelliferone (IC₅₀ 50 nM vs. 25,000 nM) [1] and its mechanism-based inactivation character (IC₅₀/Ki ratio ~580 vs. ~1.6 for reversible inhibitors) [2] make it a compelling tool compound for studies requiring sustained CYP2A6 suppression. CYP2A6 is the primary nicotine-metabolizing enzyme, and its inhibition is a validated strategy for smoking cessation [3]. The irreversible binding mode means enzyme activity remains suppressed after compound clearance, potentially enabling less frequent dosing in in vivo models compared to reversible inhibitors such as methoxsalen or 6,7-dihydroxycoumarin.

CNS-Penetrant Lead Optimization Scaffold with Reduced Hepatotoxic Liability

The compound's favourable CNS physicochemical profile (TPSA 46.53 Ų, LogP 2.29, MW 206.24) combined with its inherent inability to form the hepatotoxic coumarin 3,4-epoxide metabolite [4] makes it an attractive scaffold for CNS drug discovery programs. Unlike 7-hydroxycoumarin and 4-methylumbelliferone, which retain the 3,4-double bond and theoretical epoxidation potential, the 3,4-dihydro structure eliminates this metabolic activation pathway [4]. Medicinal chemistry teams can functionalize the 7-hydroxy position or the aromatic ring while retaining the metabolically benign 3,4-dihydro-4,4,5-trimethyl core.

Lipophilicity-Modulated Cell-Based Assay Probe for Intracellular Target Engagement Studies

The LogP of 2.29 provides approximately 0.4–0.8 log units greater lipophilicity than 7-hydroxy-4-methylcoumarin (LogP ~1.9) and 7-hydroxycoumarin (LogP ~1.5), respectively . This enhanced lipophilicity translates to improved passive membrane permeability, making the compound a better candidate for cell-based assays where intracellular target engagement is required. The 7-hydroxy group remains available for derivatization (e.g., esterification, etherification) to generate pro-fluorescent or pro-drug analogs, while the 4,4-gem-dimethyl group provides metabolic stability at the lactone ring.

Negative Control or Comparator in CYP2A6 Structure-Activity Relationship Studies

The Qi et al. (2019) SAR study established that C4 hydrophobic substitution in 7-hydroxycoumarins generally reduces CYP2A6 inhibitory activity [5]. The target compound, bearing a bulky gem-dimethyl at C4 yet displaying unexpectedly high potency (IC₅₀ 50 nM), represents an important outlier for probing the structural determinants of CYP2A6 inhibition. It can serve as a comparator compound in SAR campaigns to dissect the contributions of C4 substitution, 3,4-bond saturation, and C5 methylation to CYP2A6 binding affinity and inhibition mechanism.

Application
Selection Property
Validation Focus
CYP2A6 mechanism-based probe studies
Mechanism-based inactivation character (high IC₅₀/Ki ratio)
Sustained target engagement modeling; nicotine metabolism pathway context
CNS drug-discovery scaffold research
Reduced 3,4-epoxidation liability and favorable CNS MPO profile
CNS penetration modeling; metabolic activation pathway review
Intracellular target engagement assays
Enhanced lipophilicity relative to 7-hydroxycoumarin analogs
Membrane permeability and cell-uptake studies
CYP2A6 SAR comparator compound
Atypical C4-gem-dimethyl potency outlier profile
SAR interpretation and binding-mode analysis
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